(+)-Isoafricanol

• Molecular Formula: C15H26O
• Molecular Weight: 222.37 g/mol
• IUPAC Name: (1aS,4aR,5R,7aS,7bR)-3,3,5,7b-tetramethyl-1,1a,2,4,5,6,7,7a-octahydrocyclopropa[h]azulen-4a-ol
• InChI: InChI=1S/C15H26O/c1-10-5-6-12-14(4)8-11(14)7-13(2,3)9-15(10,12)16/h10-12,16H,5-9H2,1-4H3/t10-,11+,12+,14-,15-/m1/s1
• InChI Key: KVFZUTBKAXAVDX-CYHVGBIXSA-N
• Isomeric SMILES: C[C@@H]1CC[C@@H]2[C@]1(CC(C[C@@H]3[C@]2(C3)C)(C)C)O
• Canonical SMILES: CC1CCC2C1(CC(CC3C2(C3)C)(C)C)O

Description

(+)-isoafricanol is a tricyclic sesquiterpene with formula C15H26O, that is isolated from Streptomyces violaceusniger, S. malaysiensis and Leptographium lundbergii. It has a role as a bacterial metabolite and a fungal metabolite. It is a carbotricyclic compound, a tertiary alcohol and a sesquiterpenoid.

Scientific Research Applications

Identification and Synthesis

• Isoafricanol in Streptomyces Violaceusniger : Isoafricanol was identified as the main volatile terpene emitted by Streptomyces violaceusniger. This identification was achieved using the CLSA-NMR technique, which involves feeding experiments with $^{13}C$13C-labelled precursors. This study highlighted the isoafricanol synthase in Streptomyces violaceusniger and provided insights into the phylogenetic analysis of bacterial terpene cyclases (Riclea et al., 2014).

• Isoafricanol Synthase Characterization in Streptomyces Malaysiensis : Genome sequencing of Streptomyces malaysiensis DSM 4137 revealed the presence of four terpene cyclase genes, one of which was characterized as (+)-isoafricanol synthase. The study provided an extensive analysis of its cyclization mechanism using isotopically labelled precursors (Rabe et al., 2017).

• Synthetic Approach for (+)-Isoafricanol : A synthetic method was developed to attempt the synthesis of (+)-isoafricanol. This involved the reductive radical cyclization of specific precursors, leading to the creation of (+)-isoafricanol as a minor component (Sugimura et al., 1990).

Biological and Chemical Applications

• New Africanols from Leptographium Lundbergii : Research identified three new sesquiterpene alcohols with africanane skeletons, including isoafricanol, from Leptographium lundbergii. The study used spectroscopic methods for structural elucidation and discussed the biosynthetic origin of these compounds (Abraham et al., 1986).

• Engineering Microbial Hosts for Isoprenoids : Studies in metabolic engineering have been directed at producing isoprenoids like (+)-isoafricanol in microbial hosts. This research focuses on overcoming challenges in gene discovery and functional expression for the biosynthesis of isoprenoids, highlighting the potential of (+)-isoafricanol in various applications (Kirby & Keasling, 2009).

• Sesquiterpenes with Africanane Skeletons : Research on Lippia integrifolia essential oil led to the isolation of sesquiterpenes including isoafricanol. The study provides insights into the structural features of isoafricanol and its derivatives, contributing to our understanding of its chemical properties (Fricke et al., 1999).